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Compound of Interest

Compound Name: 5-Amino-2-morpholinobenzonitrile

Cat. No.: B1281424 Get Quote

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and safety information for 5-Amino-2-morpholinobenzonitrile, tailored for

researchers, scientists, and professionals in drug development.

Core Chemical Properties
5-Amino-2-morpholinobenzonitrile is a substituted benzonitrile compound featuring both an

amino and a morpholino group attached to the benzene ring. These functional groups make it a

potentially valuable building block in medicinal chemistry and organic synthesis.

Physicochemical Data
A summary of the key quantitative data for 5-Amino-2-morpholinobenzonitrile is presented

below for easy reference and comparison.
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Property Value Source

CAS Number 78252-12-7 [1]

Molecular Formula C₁₁H₁₃N₃O [1]

Molecular Weight 203.24 g/mol [1]

InChI

InChI=1S/C11H13N3O/c12-8-

9-7-10(13)1-2-11(9)14-3-5-15-

6-4-14/h1-2,7H,3-6,13H2

[1]

InChI Key
WJUOUHSBDDDFDL-

UHFFFAOYSA-N
[1]

Synthesis and Experimental Protocols
While specific experimental protocols for the synthesis of 5-Amino-2-morpholinobenzonitrile
are not extensively detailed in the provided search results, a general approach can be inferred

from procedures for analogous aminobenzonitrile derivatives. A common synthetic strategy

involves the reduction of a corresponding nitro compound or the amination of a halo-

benzonitrile.

General Experimental Protocol: Synthesis of Substituted
Aminoquinolines (Illustrative)
The following is a generalized procedure for the synthesis of polysubstituted 4-aminoquinolines

from ynones and 2-aminobenzonitriles, which illustrates a potential application of

aminobenzonitrile derivatives in heterocyclic synthesis.[2]

Materials:

Ynone (0.5 mmol)

2-Aminobenzonitrile derivative (0.6 mmol)

Anhydrous Potassium tert-butoxide (KOtBu) (1.0 mmol, 2.0 equiv.)

Dimethyl sulfoxide (DMSO) (2.0 mL)
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Ethyl acetate

Water

Saturated brine solution

Sodium sulfate (Na₂SO₄)

Silica gel (100–200 mesh) for column chromatography

Procedure:

To an oven-dried 15 mL reaction vial, add a solution of the ynone (0.5 mmol), the 2-

aminobenzonitrile derivative (0.6 mmol), and anhydrous KOtBu (2.0 equiv.) in 2.0 mL of

DMSO.[2]

Stir the resulting reaction mixture at 100°C for 1 hour.[2]

Monitor the progress of the reaction using Thin Layer Chromatography (TLC) analysis.[2]

Upon completion (disappearance of starting materials), pour the reaction mixture into water.

[2]

Extract the aqueous mixture with ethyl acetate (3 x 10 mL).[2]

Wash the combined organic layers with a saturated brine solution and dry over anhydrous

Na₂SO₄.[2]

Concentrate the organic phase under reduced pressure to obtain the crude product.

Purify the crude material by column chromatography on silica gel (100–200 mesh) using a

hexane-ethyl acetate (8:2) eluent to yield the desired product.[2]
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Caption: General workflow for a base-promoted synthesis using an aminobenzonitrile

derivative.

Biological Activity and Signaling Pathways
Currently, there is no specific information available in the searched literature regarding the

biological activity or associated signaling pathways for 5-Amino-2-morpholinobenzonitrile.

However, the aminobenzonitrile scaffold is a component of various biologically active

molecules. For instance, aminomalononitrile has been identified as a key intermediate in

prebiotic chemistry leading to the formation of imidazole and purine derivatives, some of which

have shown anti-influenza A virus activity.[3] The presence of the morpholine moiety, a

common feature in many approved drugs, suggests that 5-Amino-2-morpholinobenzonitrile
could be a valuable starting point for drug discovery programs.
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Caption: Relationship of aminonitrile precursors to bioactive heterocyclic compounds.

Safety and Handling
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While a specific Safety Data Sheet (SDS) for 5-Amino-2-morpholinobenzonitrile was not

found, general safety precautions for related aminobenzonitrile compounds should be followed.

These compounds are often classified as harmful if swallowed, in contact with skin, or if

inhaled.[4]

General Handling Precautions:

Use only under a chemical fume hood.[4]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.[4]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Wash hands and any exposed skin thoroughly after handling.[4]

Do not eat, drink, or smoke when using this product.[4]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[4]

First-Aid Measures:

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a poison center or doctor if you feel unwell.[4]

Skin Contact: Wash off immediately with plenty of soap and water.[4]

Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Immediate medical attention is required.[4]

Ingestion: If swallowed, call a poison center or doctor if you feel unwell. Rinse mouth. Do

NOT induce vomiting.[4]
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This guide summarizes the currently available technical information on 5-Amino-2-
morpholinobenzonitrile. Further research is required to fully elucidate its reactivity, biological

profile, and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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